6-fluoro-4-(4-(trifluoromethyl)phenyl)-4H-benzo[b][1,4]thiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 6-fluoro-1,1-dioxo-4-[4-(trifluoromethyl)phenyl]-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C16H8F4N2O2S/c17-11-3-6-15-14(7-11)22(9-13(8-21)25(15,23)24)12-4-1-10(2-5-12)16(18,19)20/h1-7,9H
• InChI Key: GGVYSCDJTKVGNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C#N
• Molecular Formula: C16H8F4N2O2S
• Molecular Weight: 368.3 g/mol
• CAS No.: 1226431-78-2

Description

6-fluoro-4-(4-(trifluoromethyl)phenyl)-4H-benzo[b][1,4]thiazine-2-carbonitrile 1,1-dioxide is a useful research compound. Its molecular formula is C16H8F4N2O2S and its molecular weight is 368.31. The purity is usually 95%.
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Scientific Research Applications

Green Synthesis Methods

• One-Pot Synthesis : A study by Balwe, Shinde, and Jeong (2016) discusses an efficient one-pot green synthesis of benzo[b][1,4]thiazine-4-carbonitrile using microwave irradiation. This method is significant for its environmental friendliness, short reaction time, and functional group tolerance (Balwe, Shinde, & Jeong, 2016).

Antimicrobial Applications

• Antimicrobial Analogs : Desai, Rajpara, and Joshi (2013) synthesized fluoro derivatives with thiazole and thiazolidine, demonstrating promising antimicrobial activity against various bacteria and fungi. The presence of a fluorine atom was found to enhance antimicrobial activity (Desai, Rajpara, & Joshi, 2013).

Chemical Synthesis and Modifications

• Incorporation of Trifluoromethyl Group : Xiao, Sheng, Chen, and Wu (2013) reported the incorporation of the trifluoromethyl group into the benzo[e][1,2]thiazine 1,1-dioxide scaffold, demonstrating a transformation under mild conditions (Xiao, Sheng, Chen, & Wu, 2013).

Fluorinating Agents

• Enantioselective Fluorinating Agents : Shibata, Liu, and Takéuchi (2000) discussed enantioselective fluorinating agents using N-fluoro-3-tert-butyl-7-nitro-3,4-dihydro-2H-benzo[e][1,2]thiazine 1,1-dioxides. These agents are significant for producing optically active alpha-fluoro carbonyl compounds (Shibata, Liu, & Takéuchi, 2000).

Pharmaceutical Research

• Anticancer Activity : Hammam, El-Salam, Mohamed, and Hafez (2005) synthesized novel fluoro substituted benzo[b]pyran derivatives and tested them against human cancer cell lines, revealing significant anticancer activity at low concentrations (Hammam, El-Salam, Mohamed, & Hafez, 2005).